Cas no 80673-00-3 (3-((Trimethylsilyl)ethynyl)pyridine)

3-((Trimethylsilyl)ethynyl)pyridine is a versatile organosilicon compound featuring a pyridine ring linked to a trimethylsilyl-protected ethynyl group. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Sonogashira and Heck couplings. The trimethylsilyl group enhances stability and handling, while the ethynyl moiety allows for further functionalization. Its pyridine core contributes to coordination chemistry, enabling applications in ligand design and metal-organic frameworks (MOFs). The compound is particularly useful in pharmaceutical and materials science research due to its reactivity and modularity. Proper handling under inert conditions is recommended to preserve its integrity.

3-((Trimethylsilyl)ethynyl)pyridine structure

80673-00-3 structure

Product Name:3-((Trimethylsilyl)ethynyl)pyridine

CAS No:80673-00-3

MF:C₁₀H₁₃NSi

MW:175.302423238754

MDL:MFCD01863744

CID:60246

PubChem ID:24874199

Update Time:2025-05-28

3-((Trimethylsilyl)ethynyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 3-((Trimethylsilyl)ethynyl)pyridine
- 3-[(Trimethylsilyl)ethynyl]pyridine
- 3-(Trimethylsilylethynyl)pyridine
- trimethyl(2-pyridin-3-ylethynyl)silane
- 3-[(T 3-[(TriMethylsilyl)ethynyl]pyr
- (3-Pyridylethynyl)trimethylsilane
- 1-(3-Pyridyl)-2-trimethylsilylacetylene
- 3-[2-(trimethylsilyl)ethynyl]pyridine
- 3-trimethylsilylethynylpyridine
- MTMBLPOPETZZRX-UHFFFAOYSA-N
- RW2058
- VP15049
- TRA0093703
- FCH1118032
- 1-(3-Pyridyl)-2-trimethylsilyla
- A839962
- 3-[(Trimethylsilyl)ethynyl]pyridine, 97%
- T1963
- AKOS015908763
- MFCD01863744
- DTXSID30399318
- AS-62138
- InChI=1/C10H13NSi/c1-12(2,3)8-6-10-5-4-7-11-9-10/h4-5,7,9H,1-3H
- 3-(Trimethysilylethynyl)pyridine
- SCHEMBL2922495
- trimethyl-[2-(3-pyridinyl)ethynyl]silane
- CS-W017436
- 80673-00-3
- T72959
- FT-0656304
- 3-[2-(Trimethylsilyl)ethynyl]pyridine (ACI)
- Pyridine, 3-[(trimethylsilyl)ethynyl]- (9CI)
- MDL： MFCD01863744
- Inchi： 1S/C10H13NSi/c1-12(2,3)8-6-10-5-4-7-11-9-10/h4-5,7,9H,1-3H3
- InChI Key： MTMBLPOPETZZRX-UHFFFAOYSA-N
- SMILES： C(C1C=CC=NC=1)#C[Si](C)(C)C

Computed Properties

Exact Mass: 175.08200
Monoisotopic Mass: 175.081725953g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 12.9

Experimental Properties

Color/Form: Not determined
Density: 0.922 g/mL at 25 °C(lit.)
Boiling Point: 229 °C(lit.)
Flash Point: Fahrenheit: 201.2 ° f
Celsius: 94 ° c
Refractive Index: n20/D 1.529(lit.)
PSA: 12.89000
LogP: 2.31050
Solubility: Not determined
Sensitiveness: Sensitive to heat \ air and humidity

3-((Trimethylsilyl)ethynyl)pyridine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Storage Condition：<0°C
Risk Phrases：R36/37/38

3-((Trimethylsilyl)ethynyl)pyridine Customs Data

HS CODE：29333990

3-((Trimethylsilyl)ethynyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	209684-1g	3-((Trimethylsilyl)ethynyl)pyridine	80673-00-3	95%	1g	￡17.00	2022-02-28
Fluorochem	209684-5g	3-((Trimethylsilyl)ethynyl)pyridine	80673-00-3	95%	5g	￡58.00	2022-02-28
Fluorochem	209684-25g	3-((Trimethylsilyl)ethynyl)pyridine	80673-00-3	95%	25g	￡204.00	2022-02-28
Alichem	A029182615-100g	3-((Trimethylsilyl)ethynyl)pyridine	80673-00-3	95%	100g	$596.40	2023-09-01
TRC	T896583-50mg	3-((Trimethylsilyl)ethynyl)pyridine	80673-00-3		50mg	$ 50.00	2022-06-02
TRC	T896583-100mg	3-((Trimethylsilyl)ethynyl)pyridine	80673-00-3		100mg	$ 65.00	2022-06-02
TRC	T896583-500mg	3-((Trimethylsilyl)ethynyl)pyridine	80673-00-3		500mg	$ 115.00	2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T23550-25g	3-((Trimethylsilyl)ethynyl)pyridine	80673-00-3	98%	25g	¥802.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T23550-5g	3-((Trimethylsilyl)ethynyl)pyridine	80673-00-3	98%	5g	¥200.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T23550-1g	3-((Trimethylsilyl)ethynyl)pyridine	80673-00-3	98%	1g	¥105.0	2023-09-06

3-((Trimethylsilyl)ethynyl)pyridine Production Method

Production Method 1

467220-34-4

626-55-1

80673-00-3

Reaction Conditions

1.1 Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Palladium-Catalyzed Cross-Alkynylation of Aryl Bromides by Sodium Tetraalkynylaluminates

Gelman, Dmitri; et al, Journal of Organic Chemistry, 2002, 67(18), 6287-6290

Production Method 2

1066-54-2

1120-90-7

80673-00-3

Reaction Conditions

1.1 Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Triethylamine ; 3 h, rt; 1 h, rt

Reference

Palladium-catalyzed trifluoroethylation of terminal alkynes with 1,1,1-trifluoro-2-iodoethane

Feng, Yi-Si; et al, Organic Letters, 2013, 15(4), 936-939

Production Method 3

2510-23-8

14630-40-1

80673-00-3

Reaction Conditions

1.1 Catalysts: Potassium bis(trimethylsilyl)amide Solvents: Acetonitrile ; 2 h, rt

Reference

Transition Metal-Free Catalytic C-H Silylation of Terminal Alkynes with bis(Trimethylsilyl)acetylene Initiated by KHMDS

Kucinski, Krzysztof; et al, ChemCatChem, 2022, 14(18),

Production Method 4

2510-23-8

75-77-4

80673-00-3

Reaction Conditions

1.1 Reagents: Diethylzinc Solvents: Acetonitrile , Hexane ; 20 h, 80 °C

Reference

Et2Zn-mediated stoichiometric C(sp)-H silylation of 1-alkynes and chlorosilanes

Huang, Pan; et al, Tetrahedron Letters, 2019, 60(24), 1574-1577

Production Method 5

1066-54-2

626-55-1

80673-00-3

Reaction Conditions

1.1 Reagents: Diisopropylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 3 h, 30 °C
1.2 Reagents: Water

Reference

Efficient Synthesis of a Complete Donor/Acceptor Bis(aryl)diyne Family

Holmes, Brian T.; et al, Synthetic Communications, 2003, 33(14), 2447-2461

Production Method 6

1066-54-2

626-55-1

80673-00-3

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 5 h, 50 °C

Reference

Octahedral [Pd6L8]12+ Metallosupramolecular Cages: Synthesis, Structures and Guest-Encapsulation Studies

Kim, Tae Y.; et al, Chemistry - A European Journal, 2017, 23(60), 15089-15097

Production Method 7

2510-23-8

81290-20-2

80673-00-3

Reaction Conditions

1.1 Solvents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone ; 24 h, 40 °C
1.2 Reagents: Ammonium chloride Solvents: Water

Reference

Highly Chemoselective DMPU-Mediated Trialkylsilylation of Terminal Alkynes Using Trifluoromethyltrialkylsilane

Nozawa-Kumada, Kanako; et al, Asian Journal of Organic Chemistry, 2017, 6(1), 63-66

Production Method 8

1066-54-2

1120-90-7

80673-00-3

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Acetonitrile ; 4 h, rt

Reference

Novel Class of Colony-Stimulating Factor 1 Receptor Kinase Inhibitors Based on an o-Aminopyridyl Alkynyl Scaffold as Potential Treatment for Inflammatory Disorders

Xie, Zhicheng; et al, Journal of Medicinal Chemistry, 2020, 63(3), 1397-1414

Production Method 9

1066-54-2

1120-90-7

80673-00-3

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 12 h, 40 °C

Reference

Substituent Parameters Impacting Isomer Composition and Optical Properties of Dihydroindolizine Molecular Switches

Bartucci, Matthew A.; et al, Journal of Organic Chemistry, 2014, 79(12), 5586-5594

Production Method 10

2510-23-8

75-77-4

80673-00-3

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 2 min, -78 °C; 1 h, -78 °C
1.2 -78 °C; -78 °C → rt; 17.5 h, rt
1.3 Reagents: Water ; rt

Reference

Improved syntheses of the mGlu5 antagonists MMPEP and MTEP using Sonogashira cross-coupling

Mu, Boshuai; et al, Pharmaceuticals, 2018, 11(1), 24/1-24/13

Production Method 11

6224-91-5

223562-51-4

80673-00-3

Reaction Conditions

1.1 Catalysts: (T-4)-[(4-Methoxyphenyl)methylidyne]tris(1,1,1-triphenylsilanolato)molybdenum Solvents: Toluene ; 2 h, rt

Reference

Cross-Metathesis of Terminal Alkynes

Lhermet, Rudy; et al, Chemistry - A European Journal, 2014, 20(41), 13188-13193

Production Method 12

1066-54-2

100-54-9

80673-00-3

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 0 °C; 0 °C → rt; 15 min, rt; rt → 0 °C
1.2 Reagents: Zinc bromide Solvents: Tetrahydrofuran ; 0 °C → rt; 30 min, rt
1.3 Reagents: Tridecane Catalysts: Dichlorobis(trimethylphosphine)nickel Solvents: Tetrahydrofuran ; 20 h, 65 °C
1.4 Reagents: Citric acid, sodium salt Solvents: tert-Butyl methyl ether , Water

Reference

Alkynylation of benzonitriles via nickel catalyzed C-C bond activation

Penney, Jonathan M.; et al, Tetrahedron Letters, 2004, 45(25), 4989-4992

Production Method 13

3468-53-9

1066-54-2

80673-00-3

Reaction Conditions

1.1 Reagents: Diethylamine Catalysts: Cuprous iodide , Palladium acetylacetonate , 1,1′-(3,4-Thiophenediyl)bis[1,1-dicyclohexylphosphine] Solvents: 1,4-Dioxane ; 16 h, 150 °C

Reference

Palladium-catalyzed decarbonylative alkynylation of aromatic esters

Okita, Toshimasa; et al, Chemistry Letters, 2017, 46(2), 218-220

Production Method 14

2510-23-8

27607-77-8

80673-00-3

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Zinc triflate Solvents: Dichloromethane ; overnight, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Ligand-Promoted Alkynylation of Aryl Ketones: A Practical Tool for Structural Diversity in Drugs and Natural Products

Xu, Hui; et al, ACS Catalysis, 2021, 11(3), 1758-1764

Production Method 15

626-55-1

80673-00-3

Reaction Conditions

Reference

Inhibitors to Overcome Secondary Mutations in the Stem Cell Factor Receptor KIT

Kaitsiotou, Helena; et al, Journal of Medicinal Chemistry, 2017, 60(21), 8801-8815

Production Method 16

59-67-6

80673-00-3

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; > 1 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: Diethylamine Catalysts: Cuprous iodide , Palladium acetylacetonate , 1,1′-(3,4-Thiophenediyl)bis[1,1-dicyclohexylphosphine] Solvents: 1,4-Dioxane ; 16 h, 150 °C

Reference

Palladium-catalyzed decarbonylative alkynylation of aromatic esters

Okita, Toshimasa; et al, Chemistry Letters, 2017, 46(2), 218-220

Production Method 17

462-08-8

80673-00-3

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid , Sodium nitrite , Potassium iodide Solvents: Acetonitrile ; rt → 10 °C; 10 min, 10 °C; 1 h, 10 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 9 - 10, rt
2.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 12 h, 40 °C

Reference

Substituent Parameters Impacting Isomer Composition and Optical Properties of Dihydroindolizine Molecular Switches

Bartucci, Matthew A.; et al, Journal of Organic Chemistry, 2014, 79(12), 5586-5594

3-((Trimethylsilyl)ethynyl)pyridine Raw materials

3-((Trimethylsilyl)ethynyl)pyridine Preparation Products

3-((Trimethylsilyl)ethynyl)pyridine (80673-00-3)

3-((Trimethylsilyl)ethynyl)pyridine Suppliers

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Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 18:23

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(CAS:80673-00-3)3－三甲基硅乙炔基吡啶

Order Number:LE1686114

Stock Status:in Stock

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Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:33

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3-((Trimethylsilyl)ethynyl)pyridine Related Literature

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5. Alt-proteins: A promising future

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Suzhou Senfeida Chemical Co., Ltd

(CAS:80673-00-3)3-[(T 3-[(Trimethylsilyl)ethynyl]pyr

Purity:98%

Quantity:Company Customization

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:80673-00-3)3－三甲基硅乙炔基吡啶

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry